Cas no 1153044-98-4 (5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1153044-98-4
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 5215423
• PubChem ID: 43543117
• Update Time: 2025-06-08

5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-c arbaldehyde
• 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C10H8ClN3O/c1-7-9(6-15)10(11)14(13-7)8-2-4-12-5-3-8/h2-6H,1H3
• InChI Key： WUPNHWOSFJFFNO-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)C(Cl)=C(C=O)C(C)=N1

Additional information on 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1153044-98-4)

5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1153044-98-4, belongs to the pyrazole class of molecules, which are well-documented for their role in drug discovery and development. The presence of a aldehyde functional group at the 4-position, combined with chloro and methyl substituents, as well as a pyridine moiety, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural features of 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde contribute to its unique chemical properties and reactivity. The aldehyde group serves as a key site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the chloro and methyl groups introduce electronic and steric effects that can modulate the compound's interactions with biological targets. The pyridine ring, on the other hand, is known to enhance solubility and bioavailability, making it an attractive feature for drug-like molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The specific arrangement of substituents in 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde suggests that it may exhibit multiple biological activities simultaneously. This multifunctionality is highly desirable in drug design, as it can lead to the development of dual-action or multi-target drugs that offer enhanced therapeutic efficacy.

One of the most compelling aspects of 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde is its potential as a scaffold for drug discovery. The pyrazole core provides a rigid framework that can be easily modified to optimize binding affinity and selectivity towards specific biological targets. Researchers have utilized similar scaffolds to develop drugs that target enzymes such as kinases and cyclases, which are often implicated in diseases like cancer and inflammation. The aldehyde group in this compound also allows for further derivatization through condensation reactions with various nucleophiles, leading to the formation of new heterocyclic structures.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The presence of the pyridine ring in 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde enhances its solubility in both water and organic solvents, which is crucial for formulation development. Additionally, the compound's molecular weight and lipophilicity profile are within favorable ranges for oral bioavailability, making it an attractive candidate for further preclinical studies.

The synthesis of 5-chloro-3-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes, followed by functional group transformations such as chlorination and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for large-scale drug development.

In conclusion,5-chloro-3-methyl-1-(pyridin-4-yli)-1H-pyrazole-i-carbaldeh (CAS No. 1153044 98 44 is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve,5-chloro 3 methyl 11 pyridin 44 yli 11 H pyrazol e i carbaldeh will likely play an important role in future drug discovery efforts.